Cas no 61892-69-1 (Pentanamide, 3-methyl-)

• Product Name: Pentanamide, 3-methyl-
• CAS No: 61892-69-1
• Molecular Formula: C₆H₁₃NO
• Molecular Weight: 115.17352
• CID: 463636
• PubChem ID: 10176126

Pentanamide, 3-methyl- Properties

Names and Identifiers

• Pentanamide, 3-methyl-
• 3-methylpentanamide
• 61892-69-1
• SCHEMBL276778
• 3-methyl-valeramide
• AKOS006338860
• 3-methyl-pentanamide
• EN300-359937
• DTXSID10436376

• InChIKey： SIMLCFANWCDGAF-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H13NO/c1-3-5(2)4-6(7)8/h5H,3-4H2,1-2H3,(H2,7,8)
• SMILES： CCC(C)CC(=O)N

Computed Properties

• Exact Mass: 115.09979
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 115.099714038g/mol
• Heavy Atom Count: 8
• Complexity: 80.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides